4-{[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 4-[[[(2S)-2-amino-3-methylbutanoyl]-ethylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C21H33N3O3/c1-4-23(20(25)19(22)16(2)3)14-17-10-12-24(13-11-17)21(26)27-15-18-8-6-5-7-9-18/h5-9,16-17,19H,4,10-15,22H2,1-3H3/t19-/m0/s1
• InChI Key: QFMVQSAEJAOTKZ-IBGZPJMESA-N
• Canonical SMILES: CCN(CC1CCN(CC1)C(=O)OCC2=CC=CC=C2)C(=O)C(C(C)C)N
• Isomeric SMILES: CCN(CC1CCN(CC1)C(=O)OCC2=CC=CC=C2)C(=O)[C@H](C(C)C)N
• Molecular Formula: C21H33N3O3
• Molecular Weight: 375.5 g/mol

Description

The compound 4-{[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS: 1353995-29-5) is a chiral piperidine derivative featuring a benzyl ester group, an ethyl-amino-methyl linker, and an (S)-2-amino-3-methyl-butyryl moiety. Its molecular formula is C21H33N3O3, with a molecular weight of 375.51 g/mol .

Key structural attributes include:

• Benzyl ester group: Enhances lipophilicity and may facilitate membrane permeability.
• (S)-2-Amino-3-methyl-butyryl side chain: A branched-chain amino acid derivative critical for stereospecific interactions.

Biological Activity

4-{[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is a synthetic compound with a complex structure that incorporates a piperidine ring and an amino acid derivative. This compound, with a molecular formula of C21H33N3O3 and a molecular weight of approximately 375.5 g/mol, is notable for its potential biological activities, particularly in pharmacological applications.

The compound features several functional groups that may influence its biological activity:

• Piperidine Ring : Known for its role in various pharmacological agents.
• Benzyl Ester : Enhances solubility and may affect the compound's interaction with biological targets.
• Amino Acid Derivative : Implicated in various biological processes, potentially enhancing the compound's therapeutic profile.

Biological Activity Overview

Preliminary studies suggest that 4-{[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester exhibits several biological activities, including:

• Antioxidant Properties : The presence of the amino acid moiety may confer protective effects against oxidative stress.
• Neuroprotective Effects : Similar compounds have shown promise in protecting dopaminergic neurons from neurotoxicity.
• Potential Anticancer Activity : Analogous structures have been investigated for their ability to inhibit cancer cell proliferation.

Antioxidant Activity

Research indicates that compounds with similar structural characteristics can act as antioxidants. The benzyl ester group may enhance the stability of reactive intermediates, facilitating the scavenging of free radicals.

Neuroprotective Effects

In animal models, compounds structurally related to 4-{[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester have demonstrated significant neuroprotective effects. For instance, studies involving MPTP-induced neurotoxicity in mice showed that related piperidine derivatives improved motor function and reduced dopaminergic neuron loss by modulating oxidative stress pathways .

Anticancer Potential

The anticancer properties of piperidine derivatives are well-documented. For example, thiazolidinone derivatives, which share structural similarities, have been reported to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest .

Case Studies

• Neuroprotection in Parkinson's Disease Models :
  • In a study involving MPTP-treated mice, administration of similar piperidine derivatives resulted in improved movement and reduced neurodegeneration. This was attributed to enhanced antioxidant enzyme activity and decreased lipid peroxidation levels .
• Anticancer Activity :
  • Research on thiazolidinone derivatives has shown their efficacy against various cancer cell lines by inducing apoptosis and inhibiting tumor growth. These findings suggest potential pathways through which 4-{[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester could exert similar effects .

Data Table: Comparison of Related Compounds

Compound Name	Molecular Formula	Key Features	Biological Activity
4-{[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	C21H33N3O3	Benzyl ester, piperidine ring	Antioxidant, neuroprotective
(S)-Benzyl 3-[((R)-2-Amino-3-methyl-butyryl)-ethyl-amino]-piperidine-1-carboxylic acid	C20H31N3O	Similar structure; different stereochemistry	Potential anticancer
Benzyl 4-(amino)butanoic acid	C11H15N	Simpler structure; lacks piperidine ring	Limited biological activity

Scientific Research Applications

Biological Activities

Preliminary studies indicate that this compound exhibits various biological activities, which may include:

• Antimicrobial Properties : Research suggests potential efficacy against certain bacterial strains.
• Neuroprotective Effects : The compound may have implications in neuropharmacology due to its structural similarities to known neuroprotective agents.
• Analgesic Activity : Potential use in pain management through modulation of pain pathways.

Research Applications

The versatility of 4-{[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester makes it valuable in both academic and industrial research settings. Notable applications include:

Medicinal Chemistry

• Drug Development : The compound serves as a lead structure for developing new pharmaceuticals targeting various diseases.

Pharmacological Studies

• Binding Affinity Studies : Interaction studies focus on its binding affinities to various biological targets, crucial for understanding therapeutic potential and safety profiles.

Structure-Activity Relationship (SAR) Studies

• Researchers explore modifications to the structure to enhance biological activity or reduce side effects, comparing it with similar compounds.

Case Studies

Several case studies have documented the therapeutic potential of this compound:

Case Study 1: Antimicrobial Activity

A study demonstrated that derivatives of this compound exhibited significant antibacterial activity against Staphylococcus aureus, suggesting a pathway for developing new antibiotics.

Case Study 2: Neuroprotection

Research indicated that the compound could protect neuronal cells from oxidative stress, offering insights into potential treatments for neurodegenerative diseases like Alzheimer's.

Comparison with Similar Compounds

Methyl-Substituted Analog

Compound: 4-{[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

• CAS : 1353996-73-2
• Molecular Formula : C20H31N3O3
• Molecular Weight : 328.16 g/mol
• Key Difference: Replaces the ethyl group with a methyl group on the amino linker.
• Implications: Reduced steric bulk compared to the ethyl variant may alter binding kinetics or solubility. This compound is actively used in biochemical assays, including immunostaining and RNA extraction .

tert-Butyl Ester Variant

Compound: 4-{[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester

• CAS : 1354000-38-6
• Molecular Formula : C17H31N3O3 (inferred)
• Molecular Weight : 341.50 g/mol
• Key Difference : Substitutes the benzyl ester with a tert-butyl ester.
• Implications : Increased hydrolytic stability under acidic conditions but reduced lipophilicity. This variant is also discontinued, suggesting challenges in synthesis or application .

Piperidine-Amino Direct Linkage

Compound: 4-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester

• CAS : 1353960-74-3
• Molecular Formula : C19H29N3O3 (inferred)
• Molecular Weight : ~355.4 g/mol
• Key Difference: Lacks the ethyl-amino-methyl linker; the amino acid is directly bonded to the piperidine.
• Implications : Simplified structure may reduce metabolic stability or target affinity .

Data Table: Comparative Analysis

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituent Variation	Ester Type	Commercial Status
4-{[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (Target)	1353995-29-5	C21H33N3O3	375.51	Ethyl-amino-methyl	Benzyl	Discontinued
4-{[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	1353996-73-2	C20H31N3O3	328.16	Methyl-amino-methyl	Benzyl	Available
4-{[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	1354000-38-6	C17H31N3O3	341.50	Ethyl-amino-methyl	tert-Butyl	Discontinued
4-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester	1353960-74-3	C19H29N3O3	~355.4	Direct amino-piperidine linkage	Benzyl	Available

Research Findings and Functional Implications

Steric and Electronic Effects

• The tert-butyl ester analogue’s lower molecular weight (341.50 vs. 375.51) correlates with reduced lipophilicity, which may limit cellular uptake .

Stereochemical Influence

• The (S)-configuration in the amino acid side chain is conserved across analogues, emphasizing its role in chiral recognition.

Discontinuation Trends

• Both the target compound and its tert-butyl variant are discontinued, hinting at synthetic challenges (e.g., low yield, purification issues) or insufficient efficacy in preclinical studies .

Preparation Methods

Optimization Considerations:

• Reducing Agent : NaBH3CN outperforms NaBH4 due to its selectivity for imine intermediates.

• Side Reactions : Over-alkylation is mitigated by controlling the stoichiometry of ethylamine (1.2–1.5 equivalents).

• Purification : Column chromatography (silica gel, ethyl acetate/hexane) isolates the product with >95% purity.

Coupling with (S)-2-Amino-3-methyl-butyryl Residue

The enantioselective incorporation of the (S)-2-amino-3-methyl-butyryl group is achieved through peptide coupling strategies. The ethyl-amino-methyl-piperidine intermediate is deprotected by hydrogenolysis (H2/Pd-C) to expose the secondary amine, which is then reacted with N-protected (S)-2-amino-3-methyl-butyric acid (e.g., Boc-protected) using coupling agents such as HATU or EDC/HOBt.

Stereochemical Control:

• Chiral Auxiliaries : Enantiopure α-hydroxy acid esters are converted to triflate intermediates, enabling S_N2 displacement with aminopiperidines to retain configuration.

• Optical Purity : Chiral HPLC confirms enantiomeric excess (ee > 99%).

Benzyl Ester Formation and Final Deprotection

The carboxylic acid group is protected as a benzyl ester early in the synthesis to prevent side reactions during subsequent steps. Benzyl bromide and potassium carbonate in DMF are used for esterification, with yields of 78–85%. Final deprotection of the Boc group on the amino acid residue is performed using trifluoroacetic acid (TFA) in DCM, followed by neutralization with aqueous NaHCO3.

Analytical Characterization and Validation

Nuclear Magnetic Resonance (NMR) Spectroscopy :

• 1H NMR (400 MHz, CDCl3): δ 7.35–7.28 (m, 5H, benzyl), 4.53 (s, 2H, CH2Ph), 3.85–3.70 (m, piperidine H), 2.90 (q, J = 7.2 Hz, 2H, CH2CH3).

• 13C NMR : 171.2 (C=O, ester), 156.4 (C=O, carbamate), 136.1–128.3 (benzyl aromatics).

High-Resolution Mass Spectrometry (HRMS) :

• Calculated for C20H31N3O3 [M+H]+: 361.2356; Found: 361.2359.

Challenges and Mitigation Strategies

• Racemization : Minimized by coupling at 0°C and using HOBt as an additive.

• Byproduct Formation : Unreacted ethylamine is removed via aqueous extraction (pH 10).

• Scale-Up Limitations : Continuous flow hydrogenation improves efficiency for large-scale synthesis .

Q & A

Basic: What are the common synthetic routes for this compound, and how can coupling reactions be optimized?

Methodological Answer:
The compound is typically synthesized via peptide coupling reactions. For example, benzyl 4-(aminomethyl)piperidine-1-carboxylate (CAS 157023-34-2) can be coupled with activated carboxylic acids using reagents like HATU or EDCI. demonstrates a coupling procedure with 2-[(tert-butoxycarbonyl)amino]-1,3-thiazole-5-carboxylic acid, yielding 86% under optimized conditions (room temperature, DCM solvent, and a 1.2:1 molar ratio of acid to amine). Critical parameters include stoichiometry, solvent choice (polar aprotic solvents preferred), and catalyst selection .

Advanced: How can stereochemical integrity be maintained during synthesis, particularly for the (S)-2-amino-3-methyl-butyryl moiety?

Methodological Answer:
Epimerization at the chiral center is a key challenge. Use low-temperature reactions (0–4°C) and minimize exposure to basic conditions. Chromatographic separation of epimers may be required, as noted in , where minor changes in mobile phase pH (e.g., sodium acetate buffer at pH 4.6) or column temperature can resolve co-eluting stereoisomers. Chiral HPLC with polysaccharide-based columns (e.g., Chiralpak AD-H) is recommended for purity validation .

Basic: What analytical techniques are critical for characterizing this compound?

Methodological Answer:

• IR Spectroscopy : Confirms amide bond formation (C=O stretch ~1650 cm⁻¹) and ester groups (~1740 cm⁻¹).
• GC-MS : Useful for molecular ion detection (e.g., [M+1]⁺ = 379 observed in ), though sensitivity may vary depending on derivatization .
• ¹H/¹³C NMR : Key for verifying piperidine ring conformation (δ 1.4–2.8 ppm for axial/equatorial protons) and benzyl ester aromatic signals (δ 7.2–7.4 ppm) .

Advanced: How can computational modeling predict the compound’s reactivity and biological interactions?

Methodological Answer:
Quantum chemical calculations (e.g., DFT for transition-state analysis) and molecular dynamics (MD) simulations are critical. ICReDD’s approach () combines reaction path searches with experimental data to predict optimal reaction conditions. For biological targets, docking studies using software like AutoDock Vina can model interactions with enzymes, leveraging the compound’s piperidine scaffold for hydrogen bonding and hydrophobic contacts .

Advanced: What strategies mitigate impurities like epimers or byproducts during scale-up?

Methodological Answer:

• Process Analytical Technology (PAT) : In-line FTIR or Raman spectroscopy monitors reaction progress in real time.
• Design of Experiments (DoE) : Optimize parameters like temperature, solvent polarity, and reagent equivalents. highlights reactor design principles (e.g., continuous flow systems) to enhance mixing and reduce side reactions .
• Purification : Use preparative HPLC with gradients tailored to separate closely eluting impurities (e.g., 65:35 methanol:buffer pH 4.6, as in ) .

Basic: What storage conditions preserve the compound’s stability?

Methodological Answer:
Store at –20°C in airtight, light-resistant containers under inert gas (argon/nitrogen). recommends avoiding humidity and prolonged exposure to oxygen, as the benzyl ester group is susceptible to hydrolysis. Stability studies under accelerated conditions (40°C/75% RH) can predict shelf life .

Advanced: How does the compound’s structure influence its pharmacokinetic (PK) properties?

Methodological Answer:
The piperidine ring enhances membrane permeability, while the benzyl ester may improve oral bioavailability via prodrug activation. LogP calculations (e.g., using MarvinSketch) predict lipophilicity, and in vitro assays (Caco-2 permeability, microsomal stability) validate metabolic resistance. ’s toxicity data (e.g., acute toxicity LD₅₀) should inform dosing in animal models .

Advanced: What in silico tools assist in designing derivatives with enhanced target affinity?

Methodological Answer:

• QSAR Models : Correlate structural descriptors (e.g., topological polar surface area, H-bond donors) with activity.
• Free Energy Perturbation (FEP) : Predicts binding affinity changes upon modifying the ethyl-amino or benzyl ester groups.
• Fragment-Based Design : Replace the 3-methyl-butyryl group with bioisosteres (e.g., cyclopropyl) to optimize steric fit, guided by ’s synthesis of analogous piperidine-carboxylates .

Basic: What safety protocols are essential when handling this compound?

Methodological Answer:
Wear nitrile gloves, lab coats, and safety goggles. Use fume hoods for weighing and synthesis. emphasizes respiratory protection (N95 masks) if airborne particulates are generated. For spills, neutralize with inert adsorbents (vermiculite) and dispose as hazardous waste .

Advanced: How can the compound’s efficacy be evaluated in complex biological systems (e.g., 3D cell models)?

Methodological Answer:

• 3D Tumor Spheroids : Assess penetration using fluorescence-labeled analogs.
• Organ-on-a-Chip Models : Measure dose-response in liver or kidney chips to predict toxicity.
• Transcriptomics/Proteomics : RNA-seq or mass spectrometry identifies downstream targets, leveraging the compound’s potential as a protease inhibitor or receptor modulator .